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Cat. No.: B15092602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cedr-8(15)-ene, also known as β-cedrene, is a naturally occurring sesquiterpene hydrocarbon

found in the essential oil of cedarwood.[1] Its characteristic woody and warm aroma makes it a

valuable starting material for the synthesis of a variety of fragrance compounds. This document

provides detailed application notes and protocols for the utilization of Cedr-8(15)-ene in the

development of novel fragrance ingredients. The focus is on the chemical modification of the

cedrene skeleton to produce derivatives with enhanced olfactory properties, suitable for use in

perfumery and other scented products.
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Property Value

Chemical Name
2,6,6-trimethyl-8-

methylidenetricyclo[5.3.1.0¹˒⁵]undecane

Synonyms β-Cedrene, (+)-beta-Funebrene

CAS Number 546-28-1

Molecular Formula C₁₅H₂₄

Molecular Weight 204.35 g/mol

Odor Profile Woody, cedar-like

Key Fragrance Derivatives from Cedr-8(15)-ene
The versatility of the Cedr-8(15)-ene scaffold allows for the synthesis of several important

fragrance compounds through chemical modifications. The primary derivatives include acetyl

cedrene, cedrenyl acetate, and cedrene epoxide, each possessing unique olfactory

characteristics.
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Compound Odor Profile Odor Strength Substantivity
Recommended
Usage in
Concentrate

Cedr-8(15)-ene

(β-Cedrene)
Woody, cedar Medium - Up to 20%[2]

Acetyl Cedrene

(Methyl Cedryl

Ketone)

Warm, woody,

amber, musk[3]

[4]

High > 400 hours[3][5] Up to 20%[3]

Cedryl Acetate

Sweet, woody,

cedar, vetiver,

leathery[6][7][8]

Medium > 400 hours[9] Up to 20%[7]

α-Cedrene

Epoxide

Woody, cedar,

sandalwood,

patchouli,

ambergris

- - -

Experimental Protocols
Synthesis of Acetyl Cedrene (Methyl Cedryl Ketone) via
Friedel-Crafts Acylation
Acetyl cedrene is a highly valued fragrance ingredient known for its persistent woody and

musky notes.[4] It is synthesized through the Friedel-Crafts acylation of cedrene. A greener

synthesis approach utilizes a solid superacid catalyst, which is reusable and reduces waste.

[10]

Materials:

Cedrene (a mixture containing β-cedrene)

Acetic anhydride

Solid superacid catalyst (e.g., SO₄²⁻/Fe₂O₃)[10]

Three-necked flask equipped with a stirrer, condenser, and thermometer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://d3t14p1xronwr0.cloudfront.net/docs/standards/IFRA_STD_197.pdf
https://www.thegoodscentscompany.com/data/rw1408441.html
https://www.chemicalbull.com/products/acetyl-cedrene
https://www.thegoodscentscompany.com/data/rw1408441.html
https://www.scentspiracy.com/fragrance-ingredients/p/methyl-cedryl-ketone
https://www.thegoodscentscompany.com/data/rw1408441.html
https://www.iff.com/scent/ingredients-compendium/cedryl-acetate/
https://www.thegoodscentscompany.com/data/rw1002481.html
https://fragranceconservatory.com/ingredient/cedryl-acetate
https://fraterworks.com/products/cedryl-acetate-crystals
https://www.thegoodscentscompany.com/data/rw1002481.html
https://www.chemicalbull.com/products/acetyl-cedrene
https://patents.google.com/patent/CN101265170B/en
https://patents.google.com/patent/CN101265170B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15092602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating mantle

Filtration apparatus

Vacuum distillation setup

Procedure:

Catalyst Preparation (SO₄²⁻/Fe₂O₃):

Precipitate Fe(OH)₃ from a 10% Fe(NO₃)₃ solution by adding 28% strong ammonia

solution to adjust the pH to 9-10.

Wash the precipitate with distilled water until no NH₄⁺ is detected.

Dry the precipitate at 110°C and grind it to a powder (less than 100 mesh) to obtain

amorphous Fe₂O₃.

Immerse the Fe₂O₃ powder in a 0.25 mol/L H₂SO₄ solution (15 ml/g) for 20 hours.

Filter and dry the solid at 110°C, then calcine at 550°C for 3 hours to obtain the

SO₄²⁻/Fe₂O₃ solid superacid catalyst.[10]

Acylation Reaction:

In a 1000 ml three-necked flask, add 408 g (2 mol) of cedrene and 215 g (2.11 mol) of

acetic anhydride.[10]

While stirring, add 10 g of the prepared SO₄²⁻/Fe₂O₃ solid superacid catalyst.[10]

Heat the reaction mixture to 80°C and maintain this temperature for 8 hours.[10]

After the reaction is complete, cool the mixture to 25°C.[10]

Work-up and Purification:

Filter the reaction mixture to separate the solid superacid catalyst. The catalyst can be

recovered and reused.[10]
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Remove the unreacted acetic anhydride and the acetic acid byproduct from the filtrate by

vacuum distillation.[10]

The crude product is then purified by fractional distillation to obtain methyl cedryl ketone.

[10]

The expected yield is approximately 64%, with a ketone content of 78%.[10]

Characterization:

The product can be characterized by Gas Chromatography-Mass Spectrometry (GC-MS) to

confirm its identity and purity.

Synthesis of Cedrenyl Acetate via Esterification
Cedrenyl acetate possesses a sweet, woody, and long-lasting aroma.[6] It is typically

synthesized by the esterification of cedrol, a sesquiterpene alcohol derived from cedarwood oil.

Materials:

Cedrol

Acetic anhydride or acetyl chloride

Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Reaction vessel with a stirrer and reflux condenser

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Distillation apparatus

Generalized Procedure:

Esterification:

In a reaction vessel, dissolve cedrol in a suitable solvent (e.g., toluene).
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Add acetic anhydride (or acetyl chloride) in a slight molar excess.

Add a catalytic amount of an acid catalyst.

Heat the mixture under reflux for several hours until the reaction is complete (monitored by

TLC or GC).

Work-up and Purification:

Cool the reaction mixture and wash it with water, followed by a saturated sodium

bicarbonate solution to neutralize the acid.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Remove the solvent under reduced pressure.

Purify the crude cedrenyl acetate by vacuum distillation.

Characterization:

Confirm the structure and purity of the product using GC-MS and NMR spectroscopy.

Biotransformation of Cedrene Derivatives
Microbial transformation offers an environmentally friendly alternative for the synthesis of novel

fragrance compounds. Fungi and bacteria have been shown to hydroxylate sesquiterpenes,

leading to new derivatives with potentially interesting olfactory properties.[11][12][13][14]

Generalized Protocol for Microbial Hydroxylation:

Microorganism and Culture Preparation:

Select a suitable microorganism known for its ability to hydroxylate terpenes (e.g.,

Rhodococcus sp., Aspergillus niger).[11][15]

Prepare a suitable culture medium (e.g., potato dextrose broth for fungi).

Inoculate the medium with the selected microorganism and incubate under appropriate

conditions (e.g., 25-30°C, shaking) to obtain a sufficient biomass.
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Biotransformation:

Introduce Cedr-8(15)-ene or a derivative (e.g., cedrol) to the microbial culture. The

substrate can be added directly or dissolved in a minimal amount of a water-miscible

solvent like ethanol.

Continue the incubation for a period ranging from several days to a week, monitoring the

transformation process by periodically sampling the culture and analyzing the extract by

GC-MS.

Extraction and Purification:

After the desired level of conversion is achieved, extract the entire culture broth with a

suitable organic solvent (e.g., ethyl acetate).

Dry the organic extract over anhydrous sodium sulfate and concentrate it under reduced

pressure.

Purify the resulting hydroxylated derivatives using column chromatography.

Characterization:

Identify the structure of the new compounds using spectroscopic methods such as GC-MS,

NMR, and IR spectroscopy.
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Synthetic Pathways of Cedr-8(15)-ene Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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